4-[[3-[(4-Chlorophenyl)carbamoyl]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino]-4-oxobutanoic acid
4-[[3-[(4-Chlorophenyl)carbamoyl]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino]-4-oxobutanoic acid
Brand Name:
Vulcanchem
CAS No.:
6048-57-3
VCID:
VC0397348
InChI:
InChI=1S/C20H21ClN2O4S/c21-12-6-8-13(9-7-12)22-19(27)18-14-4-2-1-3-5-15(14)28-20(18)23-16(24)10-11-17(25)26/h6-9H,1-5,10-11H2,(H,22,27)(H,23,24)(H,25,26)
SMILES:
C1CCC2=C(CC1)SC(=C2C(=O)NC3=CC=C(C=C3)Cl)NC(=O)CCC(=O)O
Molecular Formula:
C20H21ClN2O4S
Molecular Weight:
420.9g/mol
4-[[3-[(4-Chlorophenyl)carbamoyl]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino]-4-oxobutanoic acid
CAS No.: 6048-57-3
Main Products
VCID: VC0397348
Molecular Formula: C20H21ClN2O4S
Molecular Weight: 420.9g/mol
![4-[[3-[(4-Chlorophenyl)carbamoyl]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino]-4-oxobutanoic acid - 6048-57-3](/images/no_structure.jpg)
| CAS No. | 6048-57-3 |
|---|---|
| Product Name | 4-[[3-[(4-Chlorophenyl)carbamoyl]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino]-4-oxobutanoic acid |
| Molecular Formula | C20H21ClN2O4S |
| Molecular Weight | 420.9g/mol |
| IUPAC Name | 4-[[3-[(4-chlorophenyl)carbamoyl]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C20H21ClN2O4S/c21-12-6-8-13(9-7-12)22-19(27)18-14-4-2-1-3-5-15(14)28-20(18)23-16(24)10-11-17(25)26/h6-9H,1-5,10-11H2,(H,22,27)(H,23,24)(H,25,26) |
| Standard InChIKey | YXHCZKGTYLISLW-UHFFFAOYSA-N |
| SMILES | C1CCC2=C(CC1)SC(=C2C(=O)NC3=CC=C(C=C3)Cl)NC(=O)CCC(=O)O |
| Canonical SMILES | C1CCC2=C(CC1)SC(=C2C(=O)NC3=CC=C(C=C3)Cl)NC(=O)CCC(=O)O |
| PubChem Compound | 1047348 |
| Last Modified | Nov 11 2021 |
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